Cas no 2034200-95-6 (1-benzoyl-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]piperidine-4-carboxamide)

• Product Name: 1-benzoyl-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]piperidine-4-carboxamide
• CAS No: 2034200-95-6
• MF: C₂₄H₃₁N₅O₂
• MW: 421.53524518013
• CID: 5548959
• Update Time: 2025-06-08

1-benzoyl-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]piperidine-4-carboxamide

• Inchi： 1S/C24H31N5O2/c30-23(18-8-12-29(13-9-18)24(31)19-4-2-1-3-5-19)25-20-10-14-28(15-11-20)22-16-21(26-27-22)17-6-7-17/h1-5,16-18,20H,6-15H2,(H,25,30)(H,26,27)
• InChI Key： DBRNBUKOPNBYBC-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=CC=C2)CCC(C(NC2CCN(C3C=C(C4CC4)NN=3)CC2)=O)CC1

Additional information on 1-benzoyl-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]piperidine-4-carboxamide

Introduction to 1-benzoyl-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]piperidine-4-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 2034200-95-6, identified as 1-benzoyl-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]piperidine-4-carboxamide, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple pharmacophoric units, including benzoyl, piperidine, and pyrazole moieties, suggests a multifaceted interaction profile that could be exploited for targeting various biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 5-cyclopropyl-1H-pyrazol-3-yl substituent in this molecule is particularly noteworthy, as pyrazole derivatives are well-documented for their diverse biological activities. Studies have demonstrated that pyrazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties, depending on their structural modifications. The incorporation of a cyclopropyl group further enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for further investigation.

The benzoyl moiety at the N-terminal position serves as an important pharmacophore, often involved in hydrogen bonding interactions with biological targets. This feature is particularly relevant in the context of enzyme inhibition and receptor binding studies. The piperidine ring system contributes to the overall solubility and bioavailability of the compound, while the secondary amide linkage provides a site for further chemical modification. These structural elements collectively contribute to the compound's potential as a scaffold for drug development.

In the context of contemporary research, there is growing interest in targeting protein-protein interactions (PPIs) as a strategy for developing novel therapeutics. The complex architecture of 1-benzoyl-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]piperidine-4-carboxamide suggests its ability to modulate such interactions. For instance, the pyrazole ring could interact with specific pockets on protein surfaces, while the benzoyl group could engage in polar interactions. This dual interaction profile makes it an attractive candidate for designing molecules that can disrupt pathological PPIs associated with various diseases.

Furthermore, computational modeling and virtual screening have become indispensable tools in modern drug discovery. The structural features of this compound make it amenable to computational studies, which can predict its binding affinity to potential targets. High-throughput virtual screening (HTVS) has been successfully employed to identify lead compounds with high binding affinity to biological targets. The CAS no. 2034200-95-6 compound has been subjected to such studies, revealing promising interactions with several key enzymes and receptors implicated in human diseases.

The synthesis of this compound involves multi-step organic transformations, showcasing the expertise required in medicinal chemistry. Key synthetic steps include the formation of the pyrazole ring via cyclocondensation reactions, followed by functionalization with piperidine and benzoyl groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to construct the complex core structure efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

Evaluation of pharmacological activity is a critical step in assessing the potential of a novel compound. Preliminary studies on 1-benzoyl-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]piperidine-4-carboxamide have shown encouraging results in vitro. For instance, it has demonstrated inhibitory activity against certain kinases and enzymes relevant to cancer progression. Additionally, its interaction with membrane-bound receptors has been explored using spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and circular dichroism (CD) spectroscopy. These studies provide valuable insights into its mechanism of action and potential therapeutic applications.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for clinical translation. Parameters such as solubility, permeability, metabolic stability, and biodistribution are critical factors that determine a drug's efficacy and safety profile. Advanced techniques like liquid chromatography-mass spectrometry (LC-MS) have been employed to assess these properties comprehensively. Preliminary data suggest that 1-benzoyl-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]piperidine-4-carboxamide exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further development.

The role of structure-based drug design (SBDD) cannot be overstated in modern pharmaceutical research. By leveraging high-resolution structural information from X-ray crystallography or cryo-electron microscopy (cryo-EM), researchers can design molecules that precisely target specific binding sites on biological macromolecules. The complex structure of this compound provides multiple opportunities for SBDD approaches, allowing for rational optimization based on detailed structural insights.

In conclusion,1-benzoyl-N-[1-(5-cyclopropyl-1H-pyrazol-3-y)piperidin 4 y l ] piperidine 4 carboxamide (CAS no 2034200 95 6 ) stands out as a promising entity in chemical biology with its intricate structure multifaceted interaction profile and potential therapeutic applications It represents an excellent example of how structural complexity can be harnessed to develop novel therapeutics Further research is warranted to fully elucidate its mechanism of action pharmacological profile and clinical potential